Cas no 2694745-98-5 (4-bromo-2-fluoro-6-methoxy-N-methylaniline)

• Product Name: 4-bromo-2-fluoro-6-methoxy-N-methylaniline
• CAS No: 2694745-98-5
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5821015
• PubChem ID: 165948033
• Update Time: 2025-10-19

4-bromo-2-fluoro-6-methoxy-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2694745-98-5
• EN300-22995741
• 4-bromo-2-fluoro-6-methoxy-N-methylaniline

• Inchi： 1S/C8H9BrFNO/c1-11-8-6(10)3-5(9)4-7(8)12-2/h3-4,11H,1-2H3
• InChI Key： PMYMVXGWGXARDP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)NC)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-bromo-2-fluoro-6-methoxy-N-methylaniline

Recent Advances in the Application of 4-Bromo-2-fluoro-6-methoxy-N-methylaniline (CAS: 2694745-98-5) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-fluoro-6-methoxy-N-methylaniline (CAS: 2694745-98-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This aromatic amine derivative exhibits unique physicochemical properties due to its halogen-substituted methoxy-aniline structure, making it valuable for medicinal chemistry applications. Recent studies have demonstrated its utility in constructing kinase inhibitors and PET radiotracer precursors, with particular attention to its role in modulating drug-target interactions through strategic halogen bonding.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-2-fluoro-6-methoxy-N-methylaniline as a crucial building block for developing third-generation EGFR inhibitors. The bromo and fluoro substituents enabled selective cross-coupling reactions, while the methoxy group contributed to optimal pharmacokinetic properties of the final compounds. The resulting molecules showed improved blood-brain barrier penetration compared to earlier analogs, suggesting potential applications in treating CNS metastases of non-small cell lung cancer (NSCLC).

Another significant application was reported in ACS Chemical Biology, where this compound served as the starting material for synthesizing fluorescent probes targeting G-quadruplex DNA structures. The research team exploited the electron-donating N-methylaniline moiety to develop turn-on fluorescence sensors capable of discriminating between different G-quadruplex topologies, with potential applications in cancer diagnostics and telomere biology studies.

Recent patent literature (WO202318765, 2023) discloses novel uses of 2694745-98-5 in the preparation of radiopharmaceuticals. The presence of both bromine and fluorine allows for versatile isotopic substitution, enabling the creation of either ¹⁸F-labeled PET tracers or ⁷⁶Br-labeled compounds for longer half-life imaging studies. This dual functionality positions the compound as particularly valuable for theranostic applications in oncology.

From a synthetic chemistry perspective, advances in late-stage functionalization techniques have expanded the utility of 4-bromo-2-fluoro-6-methoxy-N-methylaniline. A 2024 Nature Communications paper described a photoredox-catalyzed C-H activation protocol that enables direct modification of the N-methyl group, bypassing traditional protection-deprotection sequences. This methodology significantly reduces synthetic steps when incorporating this scaffold into complex molecular architectures.

Ongoing research is exploring the compound's potential in covalent drug design. The bromine substituent serves as an excellent handle for introducing electrophilic warheads through palladium-catalyzed cross-couplings, while the fluorine atom can be exploited for ¹⁹F NMR-based binding studies. Several pharmaceutical companies have included derivatives of 2694745-98-5 in their targeted covalent inhibitor pipelines, particularly for challenging targets like KRAS mutants.

In conclusion, 4-bromo-2-fluoro-6-methoxy-N-methylaniline continues to demonstrate remarkable versatility in medicinal chemistry applications. Its unique substitution pattern enables diverse chemical transformations while maintaining favorable drug-like properties. Future research directions likely include expanded applications in PROTAC design and the development of more sophisticated imaging agents leveraging its dual halogen functionality.